![molecular formula C7H10N2 B1197330 2-(Aminomethyl)aniline CAS No. 4403-69-4](/img/structure/B1197330.png)
2-(Aminomethyl)aniline
Overview
Description
Synthesis Analysis
The synthesis of 2-(Aminomethyl)aniline derivatives has been explored through various methods. For example, the reaction of this compound with diphenylphosphine chloride in the presence of triethylamine yields N,N′-bis(diphenylphosphino)-2-(aminomethyl)aniline derivatives. These derivatives have been applied as pre-catalysts in palladium-catalyzed Heck and Suzuki cross-coupling reactions, demonstrating their value in forming biaryl compounds with significant yields (Aydemir et al., 2009).
Molecular Structure Analysis
The molecular structure of this compound and its derivatives can be complex, as demonstrated by the synthesis of 2-(diphenylphosphinylmethoxy)aniline. X-ray diffraction analysis of this compound reveals a monoclinic crystal structure, showcasing the intricacies of its molecular arrangement and the potential for hydrogen bonding between molecules (Minacheva et al., 2009).
Chemical Reactions and Properties
This compound serves as a precursor for various chemical transformations. For instance, its interaction with different reagents under palladium catalysis can lead to the synthesis of 2-arylmethylindoles, highlighting its reactivity towards the construction of heterocyclic compounds. This reactivity underlines the compound's versatility in organic synthesis (Das et al., 2014).
Physical Properties Analysis
The physical properties of this compound derivatives, such as solubility, electrical conductivity, and thermal stability, are crucial for their application in various fields. For example, the copolymerization of aniline with o-aminophenol leads to materials with interesting electrochemical properties, which are significantly influenced by the monomer concentration ratio (Mu, 2004).
Chemical Properties Analysis
The chemical properties of this compound, such as its reactivity in condensation reactions to form heterocycles or its role in copolymerization processes, are of significant interest. These properties enable the synthesis of materials with enhanced redox activity or the development of novel synthetic pathways for pharmaceuticals and materials science (Chen et al., 2013).
Scientific Research Applications
Organic Synthesis : 2-(Aminomethyl)aniline has been utilized in the synthesis of N,N′-bis(diphenylphosphino)-2-(aminomethyl)aniline derivatives, which are applied as pre-catalysts in Heck and Suzuki cross-coupling reactions, demonstrating significant yields in the production of biphenyls and stilbenes (Aydemir et al., 2009).
Corrosion Inhibition : It has been studied as a potential inhibitor for copper corrosion in hydrochloric acid solutions. Derivatives of this compound showed effectiveness in reducing corrosion, suggesting a correlation between molecular structure and inhibition efficiency (Khaled & Hackerman, 2004).
Polymer Chemistry : In the field of polymers, this compound derivatives have been synthesized and utilized for benzoxazine synthesis, contributing to the development of novel polymers with specific thermal properties (Cui et al., 2020).
Organocatalysis : This compound has been identified as a new class of catalyst for hydrazone and oxime formation in water at neutral pH. This discovery enhances the scope of applications in biological and chemical synthesis (Larsen et al., 2014).
Medicinal Chemistry : In medical research, this compound has been involved in creating water-soluble prodrug forms of cisplatin analogues. These prodrugs demonstrate increased solubility and effective cancer cell growth inhibition in vitro (Köckerbauer & Bednarski, 1995).
Safety and Hazards
Aniline compounds, including 2-(Aminomethyl)aniline, are considered hazardous. They can cause serious eye damage, skin irritation, and allergic skin reactions. They are also suspected of causing genetic defects and cancer . These compounds are toxic if swallowed, in contact with skin, or if inhaled .
Future Directions
Mechanism of Action
Target of Action
2-(Aminomethyl)aniline, also known as 2-Aminobenzylamine, is a chemical compound that has been used in various chemical reactions . .
Mode of Action
The mode of action of this compound is primarily chemical. It has been used in the synthesis of quinoline, a heterocyclic compound . The proposed mechanism begins with a Lewis acid-mediated combination of 2-aminobenzaldehyde with 2-methylindole. This intermediate then goes through nucleophilic cyclization, followed by C-N bond cleavage .
Biochemical Pathways
It’s known that the compound plays a role in the synthesis of quinoline , which is a key component in various medicinal and industrial applications, including anti-inflammatory and antitumor agents, antimalarial drugs, and organic light-emitting diodes .
Pharmacokinetics
It’s known that the compound has a molecular weight of 122168 Da , which may influence its bioavailability and pharmacokinetic properties.
Result of Action
It’s known that the compound plays a role in the synthesis of quinoline , which has various applications in medicinal and industrial chemistry .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, aromatic amines, including this compound, are known to be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals . .
Biochemical Analysis
Biochemical Properties
2-(Aminomethyl)aniline plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it is known to interact with cytochrome P450 enzymes, which are involved in the metabolism of many xenobiotics and endogenous compounds. The interaction between this compound and these enzymes can lead to either inhibition or activation, depending on the specific enzyme and the context of the reaction . Additionally, this compound can form complexes with metal ions, which may affect its biochemical properties and interactions .
Cellular Effects
The effects of this compound on various cell types and cellular processes are diverse. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation . Furthermore, it can affect the expression of genes involved in oxidative stress responses and apoptosis, thereby impacting cell survival and function . The compound’s influence on cellular metabolism includes alterations in the levels of key metabolites and changes in metabolic flux .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, altering their activity. For instance, the compound can inhibit the activity of certain enzymes by binding to their active sites, preventing substrate access . Alternatively, it can activate enzymes by inducing conformational changes that enhance their catalytic efficiency . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and air . Long-term exposure to the compound can lead to cumulative effects on cellular processes, such as increased oxidative stress and altered gene expression .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal or beneficial effects, such as enhancing enzyme activity or promoting cell survival . At high doses, it can exhibit toxic or adverse effects, including hepatotoxicity and neurotoxicity . Threshold effects have been observed, where a certain dosage level triggers a significant change in the compound’s impact on biological systems .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further interact with other enzymes and cofactors, influencing metabolic flux and the levels of key metabolites . The compound’s metabolism can also result in the production of reactive intermediates, which may contribute to its biological effects .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through active transport mechanisms, and it may bind to intracellular proteins that facilitate its distribution to different cellular compartments . The localization and accumulation of this compound within cells can affect its activity and function .
Subcellular Localization
This compound is localized in various subcellular compartments, including the cytoplasm, nucleus, and mitochondria . Its subcellular localization is influenced by targeting signals and post-translational modifications that direct it to specific organelles . The compound’s activity and function can be modulated by its localization, as it may interact with different biomolecules in distinct cellular environments .
properties
IUPAC Name |
2-(aminomethyl)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2/c8-5-6-3-1-2-4-7(6)9/h1-4H,5,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVOYKJPMUUJXBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20276644 | |
Record name | 2-(Aminomethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20276644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4403-69-4 | |
Record name | 2-(Aminomethyl)aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20276644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(aminomethyl)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 2-aminobenzylamine?
A1: The molecular formula of 2-aminobenzylamine is C7H10N2, and its molecular weight is 122.17 g/mol.
Q2: What spectroscopic techniques are typically used to characterize 2-aminobenzylamine?
A: Researchers frequently employ Nuclear Magnetic Resonance (NMR) spectroscopy (both 1H and 13C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to characterize 2-aminobenzylamine and its derivatives. [, , , , , , , , , ]
Q3: Does the position of substituents on the aromatic ring of 2-aminobenzylamine affect its reactivity?
A: Yes, the position of substituents on the aromatic ring can significantly influence the reactivity of 2-aminobenzylamine. For instance, electron-withdrawing groups like -NO2 or -Br at the para position can impact the formation constants of metal complexes with 2-aminobenzylamine derivatives. [, ]
Q4: What are some common reactions that 2-aminobenzylamine participates in?
A: 2-Aminobenzylamine is a versatile building block for various heterocyclic compounds. It readily undergoes condensation reactions with aldehydes and ketones, leading to the formation of Schiff bases, tetrahydroquinazolines, and quinazolines. [, , , , , , , , , , , , , ]
Q5: Can 2-aminobenzylamine be used to synthesize dihydroquinazolines?
A: Yes, researchers have successfully synthesized both 3,4-dihydroquinazolines and 1,4-dihydroquinazolines using 2-aminobenzylamine as a starting material. This involves selective N-functionalization of the amine groups followed by ring closure reactions. [, ]
Q6: What role does 2-aminobenzylamine play in the synthesis of benzodiazepines?
A: 2-Aminobenzylamine reacts with specific 1,2-diaza-1,3-dienes to yield alkyl 5H-1,4-benzodiazepine-3-carboxylates. This reaction proceeds through a 1,4-conjugated addition followed by a 7-exo cyclization. []
Q7: Can 2-aminobenzylamine be utilized in metal-catalyzed reactions?
A: Absolutely. Palladium-catalyzed carbonylative coupling of 2-aminobenzylamine with aryl bromides has been reported as a novel route to synthesize quinazolines. [] Additionally, copper-catalyzed reactions enable the synthesis of quinolines via C-N bond cleavage and the formation of 3,4-dihydroquinazolines and 4H-3,1-benzoxazines via aerobic oxidative coupling. [, , ]
Q8: How does the choice of catalyst influence the reaction outcome when using 2-aminobenzylamine as a substrate?
A: The choice of catalyst significantly affects the reaction pathway and product selectivity. For instance, copper catalysts are effective in C-N bond cleavage reactions leading to quinolines, while palladium catalysts facilitate carbonylative coupling for quinazoline synthesis. [, , ]
Q9: Can 2-aminobenzylamine act as a ligand in metal complexes?
A: Yes, 2-aminobenzylamine and its derivatives can function as ligands, forming complexes with various transition metals like Copper(II), Nickel(II), Cobalt(II), Zinc(II), and others. [, , , , , , , , , ]
Q10: What is the significance of the tetrahedral distortion observed in some Copper(II) complexes with 2-aminobenzylamine derivatives?
A: The tetrahedral distortion in Copper(II) complexes of N,N′-bis(salicylidene)-2-aminobenzylamine and its derivatives arises from the ligand's steric constraints. This distortion can impact the complex's magnetic and spectral properties. [, ]
Q11: How do the formation constants of metal complexes with 2-aminobenzylamine derivatives vary with different metals and substituents?
A: Studies indicate that formation constants are influenced by both the metal ion and the substituents on the ligand. For instance, Copper(II) complexes typically exhibit higher formation constants than Manganese(II) complexes. Additionally, electron-donating substituents on the aromatic ring generally enhance the formation constants. [, ]
Q12: What are some notable applications of 2-aminobenzylamine in materials science?
A: 2-Aminobenzylamine has been explored for developing electrochemical sensors. For example, poly(2-aminobenzylamine) thin films exhibit potential for detecting adrenaline, showing specific interactions with this catecholamine. [, ]
Q13: Can 2-aminobenzylamine be used to modify electrode surfaces?
A: Yes, electrochemical reduction of in situ generated diazonium cations from 2-aminobenzylamine enables the modification of carbon electrode surfaces with aryl groups bearing aliphatic amine functionalities. []
Q14: Are there any known applications of 2-aminobenzylamine in biological systems?
A: While 2-aminobenzylamine itself is not a drug, its derivatives have shown potential in various biological applications. For instance, some copper(II) complexes of 2-aminobenzylamine derivatives display promising DNA binding and cleavage activities, suggesting potential applications in chemotherapy. []
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